Cas no 19646-06-1 (4,6-Diiodopyrimidine)
4,6-Diiodopyrimidine structure
Product Name:4,6-Diiodopyrimidine
CAS No:19646-06-1
MF:C4H2I2N2
MW:331.881024837494
MDL:MFCD00233951
CID:123692
PubChem ID:329826153
Update Time:2025-04-18
4,6-Diiodopyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Diiodopyrimidine
- 4,6-Diiodo-1,3-diazine
- 4,6-diiodo-Pyrimidine
- 4,6-DIIODOPYRIMIDINE 0.98
- Pyrimidine, 4,6-diiodo-
- 4,6-Diiod-pyrimidin
- Pyrimidine,4,6-diiodo
- Pyrimidine,4,6-diiodo-
- 19646-06-1
- A880095
- SY035396
- N10410
- EN300-7368339
- DTXSID30578060
- W-206445
- 4,6-Diiodopyrimidine, AldrichCPR
- AM100462
- CS-16494
- AC-27298
- SCHEMBL255648
- CS-0098748
- AC-907/25004270
- AKOS015853874
- MFCD00233951
- SB58003
- LBVUFZJYMWUZIW-UHFFFAOYSA-N
- FT-0646985
- DB-065907
-
- MDL： MFCD00233951
- Inchi： 1S/C4H2I2N2/c5-3-1-4(6)8-2-7-3/h1-2H
- InChI Key： LBVUFZJYMWUZIW-UHFFFAOYSA-N
- SMILES： IC1C=C(N=CN=1)I
Computed Properties
- Exact Mass: 331.83100
- Monoisotopic Mass: 331.83074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 70.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- Density: 2.765±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 333.883 ℃ at 760 mmHg
- Flash Point: 155.727 °C
- Refractive Index: 1.737
- Solubility: Slightly soluble (6.3 g/l) (25 º C),
- PSA: 25.78000
- LogP: 1.68580
4,6-Diiodopyrimidine Security Information
- Hazardous Material transportation number：NONH for all modes of transport
4,6-Diiodopyrimidine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,6-Diiodopyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM167290-10g |
4,6-Diiodopyrimidine |
19646-06-1 | 98% | 10g |
$427 | 2021-08-05 | |
| Chemenu | CM167290-25g |
4,6-Diiodopyrimidine |
19646-06-1 | 98% | 25g |
$853 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SH979-1g |
4,6-Diiodopyrimidine |
19646-06-1 | 95% | 1g |
817.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SH979-200mg |
4,6-Diiodopyrimidine |
19646-06-1 | 95% | 200mg |
234.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SH979-50mg |
4,6-Diiodopyrimidine |
19646-06-1 | 95% | 50mg |
114.0CNY | 2021-08-04 | |
| Chemenu | CM167290-1g |
4,6-Diiodopyrimidine |
19646-06-1 | 98% | 1g |
$96 | 2023-02-18 | |
| Chemenu | CM167290-5g |
4,6-Diiodopyrimidine |
19646-06-1 | 98% | 5g |
$330 | 2023-02-18 | |
| Chemenu | CM167290-10g |
4,6-Diiodopyrimidine |
19646-06-1 | 98% | 10g |
$560 | 2023-02-18 | |
| Apollo Scientific | OR15521-1g |
4,6-Diiodopyrimidine |
19646-06-1 | 95% | 1g |
£58.00 | 2025-02-19 | |
| Apollo Scientific | OR15521-5g |
4,6-Diiodopyrimidine |
19646-06-1 | 95% | 5g |
£243.00 | 2025-02-19 |
4,6-Diiodopyrimidine Related Literature
-
Richard J. Bushby,Norman Taylor,Rhidian A. Williams J. Mater. Chem. 2007 17 955
-
Nezire Saygili,Andrei S. Batsanov,Martin R. Bryce Org. Biomol. Chem. 2004 2 852
-
Peter M. Murphy,Victoria A. Phillips,Sharon A. Jennings,Nichola C. Garbett,Jonathan B. Chaires,Terence C. Jenkins,Richard T. Wheelhouse Chem. Commun. 2003 1160
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